Cas no 3685-88-9 (arabino-Hex-1-enitol, 1,5-anhydro-2-deoxy-, triacetate)

• Product Name: arabino-Hex-1-enitol, 1,5-anhydro-2-deoxy-, triacetate
• CAS No: 3685-88-9
• MF: C₁₂H₁₆O₇
• MW: 272.251244544983
• CID: 3951887
• PubChem ID: 688303
• Update Time: 2025-04-22

arabino-Hex-1-enitol, 1,5-anhydro-2-deoxy-, triacetate Chemical and Physical Properties

Names and Identifiers

• arabino-Hex-1-enitol, 1,5-anhydro-2-deoxy-, triacetate
• HY-34628
• MFCD00063253
• 3685-88-9
• C12H16O7
• 1,5-Anhydro-2-deoxy-D-arabino-hex-1-enitol 3,4,6-Tri-O-acetyl Ether
• D-arabino-Hex-1-enitol, 1,5-anhydro-2-deoxy-, 3,4,6-triacetate
• TS-00913
• [(2R,3S,4R)-3,4-diacetyloxy-3,4-dihydro-2H-pyran-2-yl]methyl acetate
• tri-O-acetyl-glucal
• 3,4,6-tri-O-Acetyl-D-glucal
• V10118
• [(2R,3S,4R)-3,4-bis(acetyloxy)-3,4-dihydro-2H-pyran-2-yl]methyl acetate
• (2R,3S,4R)-2-(acetoxymethyl)-3,4-dihydro-2H-pyran-3,4-diyl diacetate
• QR9TXM6ZW3
• Tri-O-acetyl-D-glucal
• HMS1664N10
• 1,2-Dideoxy-3,4,6-tri-O-acetyl-D-arabino-1-hexenopyranose
• 3,4,6-Tris-O-acetyl-D-glucal
• 3,4,6-Tri-O-acetyl-1,2-dideoxy-D-arabino-hex-1-enopyranose
• SCHEMBL62522
• EN300-311981
• SR-01000632917-1
• [(2R,3S,4R)-3,4-diacetoxy-3,4-dihydro-2H-pyran-2-yl]methyl acetate
• MT00681
• CS-0020143
• T1596
• DB-005260
• AKOS015919129
• Q63409466
• 1,5-Anhydro-2-deoxy-D-arabino-hex-1-enitol triacetate
• Triacetyl-D-glucal
• Tri-O-acetyl-D-glucal, 98%
• CCG-42963
• 2873-29-2
• NS00083654
• 3,4,6-Tri-O-acetyl-1,5-anhydro-2-deoxy-D-arabino-hex-1-enitol
• AKOS015924784

• Inchi： 1S/C12H16O7/c1-7(13)17-6-11-12(19-9(3)15)10(4-5-16-11)18-8(2)14/h4-5,10-12H,6H2,1-3H3/t10-,11-,12+/m1/s1
• InChI Key： LLPWGHLVUPBSLP-UTUOFQBUSA-N
• SMILES： C1O[C@H](COC(C)=O)[C@@H](OC(C)=O)[C@H](OC(C)=O)C=1

Computed Properties

• Exact Mass: 272.08960285Da
• Monoisotopic Mass: 272.08960285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 88.1Ų